![molecular formula C20H20N2O2 B170334 Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate CAS No. 184289-85-8](/img/structure/B170334.png)
Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate is a chemical compound that has been the focus of research in the scientific community due to its potential applications in various fields. It is a spiro compound that has a unique structure and has been found to exhibit various biological activities.
Scientific Research Applications
Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate has been found to exhibit various biological activities such as antitumor, anti-inflammatory, and antimicrobial properties. It has been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells. Additionally, it has been found to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as arthritis. Its antimicrobial properties have also been studied, and it has been found to exhibit activity against various bacterial strains.
Mechanism of Action
The mechanism of action of Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate is not fully understood. However, it has been proposed that it may inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. Additionally, it may inhibit the production of inflammatory cytokines, which could lead to its anti-inflammatory effects. Its antimicrobial properties may be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. Additionally, it has been found to have antioxidant properties, which could make it a potential treatment for oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate in lab experiments is its unique structure, which could lead to the discovery of new compounds with similar biological activities. Additionally, it has been found to exhibit various biological activities, making it a versatile compound for research. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in various applications.
Future Directions
There are several future directions for research on Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate. One direction is to further investigate its mechanism of action, which could lead to the discovery of new compounds with similar biological activities. Additionally, it could be studied for its potential use in treating other diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its potential use as a drug delivery system could also be explored. Overall, further research on this compound could lead to the discovery of new treatments for various diseases.
Synthesis Methods
The synthesis of Benzyl Spiro[indole-3,4'-piperidine]-1'-carboxylate has been reported in various studies. One of the most commonly used methods involves the reaction of indole-3-carboxaldehyde with piperidine in the presence of benzyl bromide and potassium carbonate. The product is then purified using column chromatography. Other methods include the reaction of indole-3-carboxaldehyde with piperidine in the presence of various catalysts such as boron trifluoride etherate or trifluoroacetic acid.
properties
CAS RN |
184289-85-8 |
---|---|
Molecular Formula |
C20H20N2O2 |
Molecular Weight |
320.4 g/mol |
IUPAC Name |
benzyl spiro[indole-3,4'-piperidine]-1'-carboxylate |
InChI |
InChI=1S/C20H20N2O2/c23-19(24-14-16-6-2-1-3-7-16)22-12-10-20(11-13-22)15-21-18-9-5-4-8-17(18)20/h1-9,15H,10-14H2 |
InChI Key |
URTAFWBDASBETD-UHFFFAOYSA-N |
SMILES |
C1CN(CCC12C=NC3=CC=CC=C23)C(=O)OCC4=CC=CC=C4 |
Canonical SMILES |
C1CN(CCC12C=NC3=CC=CC=C23)C(=O)OCC4=CC=CC=C4 |
synonyms |
benzyl spiro[indole-3,4'-piperidine]-1'-carboxylate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.